Cas no 1207995-62-7 (N-Nitroso-N,N-di(3,5,5-trimethylhexyl)amine (>85%))

• Product Name: N-Nitroso-N,N-di(3,5,5-trimethylhexyl)amine (>85%)
• CAS No: 1207995-62-7
• MF: C₁₈H₃₈N₂O
• MW: 298.507125377655
• CID: 1058374
• PubChem ID: 71751127
• Update Time: 2025-05-25

N-Nitroso-N,N-di(3,5,5-trimethylhexyl)amine (>85%) Chemical and Physical Properties

Names and Identifiers

• N-Nitroso-N,N-di(3,5,5-trimethylhexyl)amine
• N,N-bis(3,5,5-trimethylhexyl)nitrous amide
• 3,5,5-Trimethyl-N-nitroso-N-(3,5,5-trimethylhexyl)-1-hexanamine; 1-Hexanamine, 3,5,5-trimethyl-N-nitroso-N-(3,5,5-trimethylhexyl)-; N-Nitrosodiisononylamine; N-Nitroso-N,N-di(3,5,5-trimethylhexyl)amine
• 3,5,5-trimethyl-N-nitroso-N-(3,5,5-trimethylhexyl)-1-hexanamine
• 1207995-62-7
• DTXSID40858204
• N-Nitroso-N,N-di(3,5,5-trimethylhexyl)amine (>85%)
• J-004399
• starbld0033123

• Inchi： 1S/C18H38N2O/c1-15(13-17(3,4)5)9-11-20(19-21)12-10-16(2)14-18(6,7)8/h15-16H,9-14H2,1-8H3
• InChI Key： JAXCREYHJGJFGI-UHFFFAOYSA-N
• SMILES： O=NN(CCC(C)CC(C)(C)C)CCC(C)CC(C)(C)C

Computed Properties

• Exact Mass: 298.29800
• Monoisotopic Mass: 298.298413840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 385.4±11.0 °C at 760 mmHg
• Flash Point: 186.9±19.3 °C
• PSA: 32.67000
• LogP: 5.89460
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Nitroso-N,N-di(3,5,5-trimethylhexyl)amine (>85%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds

Additional information on N-Nitroso-N,N-di(3,5,5-trimethylhexyl)amine (>85%)

N-Nitroso-N,N-di(3,5,5-trimethylhexyl)amine (>85%)

N-Nitroso-N,N-di(3,5,5-trimethylhexyl)amine, commonly referred to by its CAS number 1207995-62-7, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a nitroso group attached to a di(3,5,5-trimethylhexyl)amine backbone. The presence of the nitroso group imparts distinctive chemical properties, making this compound valuable for various applications in research and industry.

The synthesis of N-Nitroso-N,N-di(3,5,5-trimethylhexyl)amine involves a series of carefully controlled reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring high purity and yield. The compound's structure has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its stereochemistry and electronic properties.

One of the most notable aspects of N-Nitroso-N,N-di(3,5,5-trimethylhexyl)amine is its reactivity under different conditions. Research has shown that this compound exhibits unique behavior in both acidic and basic environments. Its ability to participate in various chemical transformations makes it a valuable precursor in the synthesis of more complex molecules. For instance, recent studies have demonstrated its potential as an intermediate in the preparation of biologically active compounds.

The physical properties of N-Nitroso-N,N-di(3,5,5-trimethylhexyl)amine are equally intriguing. Its melting point and boiling point have been determined through precise measurements, providing essential data for its safe handling and storage. Additionally, the compound's solubility characteristics in various solvents have been thoroughly investigated, which is crucial for its application in different chemical processes.

In terms of applications, N-Nitroso-N,N-di(3,5,5-trimethylhexyl)amine has found utility in several areas. It serves as an important building block in organic synthesis, enabling the construction of complex molecular architectures. Furthermore, its role as a reagent in specific chemical reactions has been highlighted in recent publications. The compound's ability to facilitate selective transformations makes it indispensable in modern synthetic chemistry.

The environmental impact of N-Nitroso-N,N-di(3,5,5-trimethylhexyl)amine is another area of active research. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. Understanding these aspects is critical for ensuring the sustainable use of this compound in industrial settings.

In conclusion, N-Nitroso-N,N-di(3,5,5-trimethylhexyl)amine (CAS No: 1207995-62-7) is a versatile compound with a wide range of applications in organic chemistry. Its unique structure and reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in the development of innovative chemical solutions.